![molecular formula C10H9N3O B2485506 (2Z)-2-[(1E)-(methoxyimino)methyl]-3-(pyridin-3-yl)prop-2-enenitrile CAS No. 339278-26-1](/img/structure/B2485506.png)
(2Z)-2-[(1E)-(methoxyimino)methyl]-3-(pyridin-3-yl)prop-2-enenitrile
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Description
(2Z)-2-[(1E)-(methoxyimino)methyl]-3-(pyridin-3-yl)prop-2-enenitrile is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.202. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Properties of Complex Compounds
Research has explored the chemistry of compounds related to "(2Z)-2-[(1E)-(methoxyimino)methyl]-3-(pyridin-3-yl)prop-2-enenitrile," highlighting their preparation procedures, properties, and potential applications. These compounds have shown promise in various fields, including spectroscopy, magnetic properties, and biological activity, suggesting areas for further investigation into unknown analogues (Boča, Jameson, & Linert, 2011).
Analysis of Carcinogenic Compounds
A comprehensive review of the analysis of carcinogenic compounds in biological matrices, foodstuff, and beverages has been presented, emphasizing the importance of detecting bioactivated metabolites and detoxification products. This research is vital for understanding the biological effects and exposure levels of harmful compounds (Teunissen, Rosing, Schinkel, Schellens, & Beijnen, 2010).
Novel Synthesis Methods
Studies have focused on novel methods for synthesizing pharmaceutical impurities of proton pump inhibitors, providing insights into the development and understanding of various pharmaceutical impurities. Such research contributes to the pharmaceutical industry by improving drug synthesis processes (Saini, Majee, Chakraborthy, & Salahuddin, 2019).
Decontamination Studies
Research into the decontamination of skin after exposure to toxic substances has reviewed the efficacy of various decontamination and antidotal treatments. This work is critical for developing effective emergency responses to chemical exposures (Knez˘ević & Tadić, 1994).
Corrosion Inhibitors
The use of quinoline derivatives as corrosion inhibitors has been extensively reviewed, demonstrating their effectiveness due to high electron density and ability to form stable chelating complexes. Such research has significant implications for materials science and engineering (Verma, Quraishi, & Ebenso, 2020).
Properties
IUPAC Name |
(Z)-2-[(E)-methoxyiminomethyl]-3-pyridin-3-ylprop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O/c1-14-13-8-10(6-11)5-9-3-2-4-12-7-9/h2-5,7-8H,1H3/b10-5+,13-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTACFVLIPYYKHX-GWFOKRHJSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON=CC(=CC1=CN=CC=C1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/N=C/C(=C/C1=CN=CC=C1)/C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.